Cas no 57114-80-4 (1,3-Propanedione, 1-(2-naphthalenyl)-3-phenyl-)

1,3-Propanedione, 1-(2-naphthalenyl)-3-phenyl- structure
57114-80-4 structure
Product Name:1,3-Propanedione, 1-(2-naphthalenyl)-3-phenyl-
CAS No:57114-80-4
MF:C19H14O2
MW:274.313265323639
CID:335629
PubChem ID:18694970
Update Time:2025-04-19

1,3-Propanedione, 1-(2-naphthalenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-(2-naphthalenyl)-3-phenyl-
    • 1-naphthalen-2-yl-3-phenylpropane-1,3-dione
    • 2-naphthoyl benzoylmethane
    • OSGZQTUEDXNVLY-UHFFFAOYSA-N
    • 57114-80-4
    • 1-(Naphthalen-2-yl)-3-phenylpropane-1,3-dione
    • DTXSID00595648
    • SCHEMBL1003111
    • Inchi: 1S/C19H14O2/c20-18(15-7-2-1-3-8-15)13-19(21)17-11-10-14-6-4-5-9-16(14)12-17/h1-12H,13H2
    • InChI Key: OSGZQTUEDXNVLY-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 274.099379685g/mol
  • Monoisotopic Mass: 274.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 34.1Ų
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